Cas no 866810-63-1 (3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866810-63-1
• MF: C₂₂H₁₇N₅O₂S
• MW: 415.467682600021
• CID: 6225530
• PubChem ID: 2137307
• Update Time: 2025-07-01

3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• HMS2558J23
• 3-(benzenesulfonyl)-N-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-(BENZENESULFONYL)-N-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• Q27186579
• 3-(benzenesulfonyl)-N-(3-methylphenyl)-5-triazolo[1,5-a]quinazolinamine
• CHEMBL1535666
• CHEBI:108069
• UNM000011045301
• 3-(phenylsulfonyl)-N-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• SMR000236782
• AKOS001865238
• NCGC00674997-01
• F1605-0148
• 866810-63-1
• MLS000722159

• Inchi： 1S/C22H17N5O2S/c1-15-8-7-9-16(14-15)23-20-18-12-5-6-13-19(18)27-21(24-20)22(25-26-27)30(28,29)17-10-3-2-4-11-17/h2-14H,1H3,(H,23,24)
• InChI Key： VKYYUIDNHOUPGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 415.11029598g/mol
• Monoisotopic Mass: 415.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866810-63-1)

3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine, with the CAS number 866810-63-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoloquinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The structure of 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine is characterized by a central triazoloquinazoline core functionalized with a benzenesulfonyl group and an N-substituted 3-methylphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of triazoloquinazolines as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that compounds similar to 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine exhibit strong inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. This finding suggests that this compound could be further optimized to develop novel anticancer agents.

In addition to its antitumor properties, 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine has also shown promise in the treatment of inflammatory diseases. A research group at the University of California reported in the Inflammation Research journal that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results indicate that it could be a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine typically involves a multi-step process that includes the formation of the triazoloquinazoline core followed by functionalization with the benzenesulfonyl and N-substituted 3-methylphenyl groups. One common synthetic route involves the reaction of 4-chloroquinazoline with azide to form the triazole ring, followed by substitution reactions to introduce the desired functional groups. This synthetic strategy allows for the preparation of a wide range of analogs with varying substituents, enabling researchers to explore structure-activity relationships (SAR) and optimize the compound's pharmacological properties.

The physicochemical properties of 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine have been extensively studied. It is generally a solid at room temperature with good solubility in organic solvents such as DMSO and DMF. Its molecular weight is approximately 447.49 g/mol, and it has a high melting point due to its aromatic and heterocyclic nature. These properties make it suitable for various pharmaceutical formulations and delivery systems.

To evaluate its safety and efficacy as a potential drug candidate, preclinical studies have been conducted on 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine. In vitro assays have shown that it exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. In vivo studies using animal models have also demonstrated its ability to inhibit tumor growth without significant side effects. These findings suggest that it has a favorable therapeutic index and may be suitable for further clinical evaluation.

The pharmacokinetic profile of 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine has been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that it has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes. These pharmacokinetic characteristics are favorable for developing oral formulations for chronic conditions.

In conclusion, 3-(benzenesulfonyl)-N-(3-methylphenyl)-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866810-63-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in clinical trials.